Cas no 858445-73-5 (2-amino-N-(2-phenylethyl)propanamide)

• Product Name: 2-amino-N-(2-phenylethyl)propanamide
• CAS No: 858445-73-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD09946871
• CID: 5241942
• PubChem ID: 22492306
• Update Time: 2025-05-23

2-amino-N-(2-phenylethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-amino-N-(2-phenylethyl)-
• 2-amino-N-(2-phenylethyl)propanamide

• MDL： MFCD09946871
• Inchi： 1S/C11H16N2O/c1-9(12)11(14)13-8-7-10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3,(H,13,14)
• InChI Key： NEXKSALWCGMYJO-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C(N)C

Additional information on 2-amino-N-(2-phenylethyl)propanamide

Compound CAS No 858445-73-5: 2-Amino-N-(2-phenylethyl)Propanamide

The compound with CAS No 858445-73-5, commonly referred to as 2-amino-N-(2-phenylethyl)propanamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

2-Amino-N-(2-phenylethyl)propanamide is characterized by its amide functional group and a phenethyl side chain, which contributes to its hydrophobicity and ability to interact with biological membranes. The molecule's structure allows for diverse interactions, including hydrogen bonding and π-π stacking, which are critical for its bioavailability and pharmacokinetics. Researchers have explored its potential as a precursor for more complex molecules, leveraging its reactivity in various synthetic pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-N-(2-phenylethyl)propanamide through methods such as nucleophilic acyl substitution and peptide coupling reactions. These techniques have improved the yield and purity of the compound, facilitating its use in preclinical studies. Moreover, the compound's stability under physiological conditions has been a focal point of investigation, with findings suggesting that it exhibits favorable pharmacokinetic profiles.

In terms of applications, 2-amino-N-(2-phenylethyl)propanamide has shown promise in the development of anti-inflammatory agents and neuroprotective drugs. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines and modulate neurotransmitter release, indicating potential therapeutic benefits in conditions such as Alzheimer's disease and chronic inflammation. Additionally, its role as a building block in peptide synthesis has expanded its utility in drug discovery programs.

The latest research on CAS No 858445-73-5 has delved into its interaction with cellular receptors and enzymes, providing insights into its mechanism of action. For instance, computational modeling has revealed that the compound can bind to specific G-protein coupled receptors (GPCRs), suggesting a novel pathway for therapeutic intervention. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in treating inflammatory bowel disease (IBD), highlighting its translational potential.

In conclusion, 2-amino-N-(2-phenylethyl)propanamide (CAS No 858445-73-5) stands as a versatile molecule with multifaceted applications in the chemical and pharmaceutical industries. Its unique structure, coupled with recent research advancements, positions it as a valuable asset in the quest for innovative therapeutic solutions.